Cas no 2344681-53-2 (7-(Bromomethyl)-6,7,8,9-tetrahydro-5H-benzo[7]annulene)

• Product Name: 7-(Bromomethyl)-6,7,8,9-tetrahydro-5H-benzo[7]annulene
• CAS No: 2344681-53-2
• MF: C₁₂H₁₅Br
• MW: 239.151502847672
• CID: 6441299
• PubChem ID: 139022772
• Update Time: 2025-05-20

7-(Bromomethyl)-6,7,8,9-tetrahydro-5H-benzo[7]annulene Chemical and Physical Properties

Names and Identifiers

• 2344681-53-2
• 7-(Bromomethyl)-6,7,8,9-tetrahydro-5H-benzo[7]annulene
• EN300-6743347

• Inchi： 1S/C12H15Br/c13-9-10-5-7-11-3-1-2-4-12(11)8-6-10/h1-4,10H,5-9H2
• InChI Key： HZGQWQKPWITZLL-UHFFFAOYSA-N
• SMILES： BrCC1CCC2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 238.03571g/mol
• Monoisotopic Mass: 238.03571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 0Ų

Additional information on 7-(Bromomethyl)-6,7,8,9-tetrahydro-5H-benzo[7]annulene

7-(Bromomethyl)-6,7,8,9-tetrahydro-5H-benzo[7]annulene (CAS No. 2344681-53-2): A Versatile Scaffold in Modern Medicinal Chemistry

7-(Bromomethyl)-6,7,8,9-tetrahydro-5H-benzo[7]annulene, identified by its CAS number 2344681-53-2, is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique pharmacophoric features and synthetic versatility. This bicyclic aromatic system combines a benzannulated ring with a tetrahydropyran moiety, presenting an ideal platform for the development of novel therapeutic agents. The presence of a bromomethyl substituent at the 7-position further enhances its utility as a key intermediate in organic synthesis, enabling diverse functionalization strategies.

The compound's scaffold is particularly noteworthy for its potential in designing molecules with enhanced binding affinity and selectivity. Recent studies have highlighted the< strong>benzo[7]annulene core as a promising candidate for modulating biological pathways associated with neurological disorders and cancer. Its rigid bicyclic structure mimics natural product frameworks, which are often privileged in drug discovery. The< strong>tetrahydro-substituent introduces conformational flexibility, allowing for optimal alignment with biological targets while maintaining structural integrity.

In the realm of drug design, the< strong>bromomethyl group serves as a versatile handle for further chemical manipulation. This reactive site facilitates nucleophilic substitution reactions, enabling the introduction of diverse functional groups such as amines, alcohols, and thiols. Such modifications are crucial for optimizing pharmacokinetic properties and improving metabolic stability. For instance, recent research has demonstrated the utility of this compound in generating derivatives with potent inhibitory effects on kinases and other enzymes implicated in tumor proliferation.

The< strong>6,7,8,9-tetrahydro-pyran ring contributes to the overall lipophilicity of the molecule, a critical parameter in drug-like properties. By fine-tuning the substituents around this moiety, chemists can modulate solubility and membrane permeability, which are essential for achieving effective drug delivery. This balance between hydrophobicity and hydrophilicity is particularly relevant in developing oral formulations that exhibit favorable bioavailability.

Recent advances in computational chemistry have further illuminated the potential of< strong>7-(Bromomethyl)-6,7,8,9-tetrahydro-5H-benzo[7]annulene as a lead compound. Molecular docking studies have identified its binding interactions with various protein targets, including those involved in inflammation and oxidative stress. These insights have guided the synthesis of analogs with improved binding affinities and reduced off-target effects. The integration of machine learning algorithms has expedited the process of identifying promising derivatives by predicting structural modifications that enhance biological activity.

The< strong>benzo[7]annulene scaffold has also been explored for its potential applications in materials science beyond pharmaceuticals. Its rigid aromatic system and conjugated pi-electrons make it an attractive candidate for developing organic semiconductors and luminescent materials. Researchers have leveraged its structural features to create polymers with tunable electronic properties, which could revolutionize flexible electronics and optoelectronic devices.

The< strong>tetrahydro-pyran ring's conformational flexibility plays a pivotal role in determining the molecule's overall shape and reactivity. This feature allows for precise tuning of steric interactions with biological targets, which is crucial for achieving high specificity. Recent studies have demonstrated that subtle changes in this region can significantly alter binding kinetics and thermodynamics. Such findings underscore the importance of considering conformational dynamics when designing novel therapeutic agents.

The< strong>bromomethyl substituent's reactivity has been exploited in generating libraries of diversified compounds through combinatorial chemistry approaches. By employing iterative functionalization strategies, researchers have been able to rapidly explore vast chemical spaces without extensive manual synthesis. This high-throughput method has accelerated the discovery process by enabling parallel synthesis and screening of multiple derivatives.

The growing interest in< strong>7-(Bromomethyl)-6,7,8,9-tetrahydro-5H-benzo[7]annulene has spurred innovation in synthetic methodologies tailored to its unique structure. Advances in transition metal-catalyzed reactions have provided efficient routes to constructing its core framework while minimizing unwanted side products. These improvements have not only streamlined production but also enhanced scalability for industrial applications.

In conclusion,< strong>7-(Bromomethyl)-6,7,8,9-tetrahydro-5H-benzo[7]annulene (CAS No.< strong>2344681-53-2) represents a cornerstone compound in modern medicinal chemistry due to its structural complexity and synthetic adaptability. Its versatile scaffold continues to inspire new avenues in drug discovery and material science alike. As research progresses，the full potential of this molecule is expected to unfold，leading to groundbreaking advancements across multiple scientific disciplines.